Cas no 63878-78-4 (Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)-)

Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- is a specialized aromatic compound featuring a propargyl ether group and a trifluoromethyl substituent on the benzene ring. Its molecular structure combines the reactivity of an alkyne functionality with the electron-withdrawing properties of the CF₃ group, making it a valuable intermediate in organic synthesis. The compound is particularly useful in cross-coupling reactions, click chemistry, and the preparation of fluorinated derivatives. Its stability and well-defined reactivity profile allow for precise modifications in pharmaceutical and agrochemical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the propargyl ether moiety offers versatility in further functionalization.

Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- structure

63878-78-4 structure

Product Name:Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)-

CAS No:63878-78-4

MF:C₁₀H₇F₃O

MW:200.157193422318

CID:516442

Update Time:2026-04-29

Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)-
- 1-prop-2-ynoxy-4-(trifluoromethyl)benzene

Computed Properties

Exact Mass: 200.04491

Experimental Properties

PSA: 9.23

Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01V44M-500mg	1-Proparagyloxy-4-trifluoromethylbenzene	63878-78-4	97%	500mg	$135.00	2024-04-22
1PlusChem	1P01V44M-1g	1-Proparagyloxy-4-trifluoromethylbenzene	63878-78-4	97%	1g	$192.00	2024-04-22
1PlusChem	1P01V44M-5g	1-Proparagyloxy-4-trifluoromethylbenzene	63878-78-4	97%	5g	$551.00	2024-04-22
Aaron	AR01V4CY-500mg	1-Proparagyloxy-4-trifluoromethylbenzene	63878-78-4	97%	500mg	$145.00	2023-12-15
Aaron	AR01V4CY-1g	1-Proparagyloxy-4-trifluoromethylbenzene	63878-78-4	97%	1g	$214.00	2023-12-15
Aaron	AR01V4CY-5g	1-Proparagyloxy-4-trifluoromethylbenzene	63878-78-4	97%	5g	$630.00	2023-12-15

Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- Related Literature

1. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
2. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)-

Comprehensive Overview of Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- (CAS No. 63878-78-4)

Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- (CAS No. 63878-78-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This aromatic compound features a trifluoromethyl group and a propynyloxy moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in pharmaceuticals, agrochemicals, and advanced material science.

The compound's molecular structure, characterized by the presence of a benzene ring substituted with both 2-propyn-1-yloxy and trifluoromethyl groups, offers distinct reactivity patterns. This makes it a versatile building block for designing novel molecules. In the context of green chemistry and sustainable synthesis, Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- is often discussed for its potential to reduce waste and improve efficiency in chemical processes.

One of the most frequently searched questions about this compound revolves around its synthetic routes and industrial applications. Recent studies highlight its role in the development of fluorinated compounds, which are pivotal in pharmaceuticals due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in particular is a hot topic, as it is known to improve the lipophilicity and binding affinity of drug molecules.

Another area of interest is the compound's potential in material science. With the growing demand for high-performance polymers and electronic materials, Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- is being investigated for its ability to modify surface properties and enhance material durability. Its incorporation into advanced coatings and adhesives is a subject of ongoing research.

Safety and handling of Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- are also common concerns among users. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed. The compound's stability under various conditions, including temperature and pH, is another frequently explored topic, particularly for those involved in process optimization.

In the realm of pharmaceutical research, this compound is often cited in patents and publications related to drug discovery. Its structural features make it a candidate for developing targeted therapies, especially in oncology and neurology. The propynyloxy group can serve as a reactive handle for further functionalization, enabling the creation of diverse molecular libraries.

Environmental considerations are also paramount when discussing Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)-. Researchers are evaluating its biodegradability and potential ecological impact, aligning with the broader trend of eco-friendly chemicals. This aligns with the increasing consumer and regulatory focus on green alternatives in the chemical industry.

In summary, Benzene,1-(2-propyn-1-yloxy)-4-(trifluoromethyl)- (CAS No. 63878-78-4) is a compound of significant scientific and industrial interest. Its unique structure and reactivity open doors to innovative applications across multiple fields, from pharmaceuticals to advanced materials. As research continues, its role in addressing contemporary challenges in chemistry and technology is likely to expand further.